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Compound of Interest

Compound Name: Tak-285

Cat. No.: B1684519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of

TAK-285, a potent, selective, and orally active dual inhibitor of HER2 and EGFR.[1][2][3]

Adherence to these protocols is critical to ensure personal safety and maintain a secure

laboratory environment.

Personal Protective Equipment (PPE)
When handling TAK-285, a comprehensive PPE strategy is mandatory to prevent exposure

through inhalation, skin, or eye contact.[4] The following table summarizes the required PPE.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.[4]

Hand Protection Chemical-Impermeable Gloves

Inspected prior to use. Must

satisfy the specifications of EU

Directive 89/686/EEC and the

standard EN 374.[4]

Body Protection Laboratory Coat/Clothing

Fire/flame resistant and

impervious clothing.[4] Wear

suitable protective clothing.[4]

Respiratory Protection Respirator

Use a full-face respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[4]

Safe Handling and Storage
Proper handling and storage are crucial to maintain the integrity of TAK-285 and the safety of

laboratory personnel.

Handling:

Work in a well-ventilated place.[4]

Avoid the formation of dust and aerosols.[4]

Prevent fire caused by electrostatic discharge steam by using non-sparking tools.[4]

Do not eat, drink, or smoke when using this product.[5]

Wash skin thoroughly after handling.[5]

Storage:
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Store the container tightly closed in a dry, cool, and well-ventilated place.[4]

Keep away from direct sunlight and sources of ignition.[5]

Recommended storage temperatures are -20°C for the powder form or -80°C when in

solvent.[5]

Store apart from foodstuff containers or incompatible materials such as strong acids/alkalis

and strong oxidizing/reducing agents.[4][5]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First Aid / Response Protocol

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[4]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Accidental Release

Avoid dust formation and breathing vapors, mist,

or gas.[4] Evacuate personnel to safe areas.[4]

Remove all sources of ignition and use spark-

proof tools.[4] Collect the spillage and dispose

of it in suitable, closed containers.[4][5] Prevent

further leakage or spillage if safe to do so and

do not let the chemical enter drains.[4]

Disposal Plan
Proper disposal of TAK-285 and its containers is essential to prevent environmental

contamination.

Chemical Disposal: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[4] Do not discharge to

sewer systems.[4]

Container Disposal: Containers can be triply rinsed (or equivalent) and offered for recycling

or reconditioning.[4] Alternatively, puncture the packaging to make it unusable for other
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purposes and then dispose of it in a sanitary landfill.[4]

Experimental Workflow for Handling TAK-285
The following diagram outlines the standard operational workflow for handling TAK-285 in a

laboratory setting, from preparation to disposal.

Preparation
- Don appropriate PPE

- Work in a ventilated hood

Handling & Use
- Avoid dust/aerosol formation

- Use non-sparking tools

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area

Spill Response
- Evacuate and ventilate
- Use absorbent material

Disposal
- Licensed chemical disposal
- Rinse/puncture containers

Click to download full resolution via product page

Caption: Workflow for Safe Handling of TAK-285.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-tak-285]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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